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Compound of Interest

Compound Name:
1-(4-Chloro-2-

methylphenyl)ethanone

CAS No.: 37074-38-7

Cat. No.: B1313566

Get Quote

An In-Depth Technical Guide to 1-(4-Chloro-2-methylphenyl)ethanone for Advanced

Research Applications

Authored by a Senior Application Scientist
This guide serves as a comprehensive technical resource for researchers, medicinal chemists,

and drug development professionals working with 1-(4-Chloro-2-methylphenyl)ethanone. It

moves beyond a simple cataloging of facts to provide a deeper understanding of its synthesis,

quality control, and strategic application as a pivotal chemical intermediate.

Compound Profile and Strategic Importance
1-(4-Chloro-2-methylphenyl)ethanone, also known as 4-Chloro-2-methylacetophenone, is an

aromatic ketone that serves as a versatile building block in organic synthesis.[1][2] Its strategic

value lies in the specific arrangement of its functional groups: a reactive ketone, a directing

methyl group, and a chlorine atom that can participate in or influence subsequent chemical

transformations. This trifecta of features makes it a sought-after precursor for constructing

more complex molecular architectures, particularly in the synthesis of pharmaceutical agents

and agrochemicals.[3][4][5]
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Table 1: Core Compound Identifiers

Property Value

CAS Number 37074-38-7[1][2][6]

Molecular Formula C₉H₉ClO[1][6]

Molecular Weight 168.62 g/mol [1][6]

Synonyms 4-Chloro-2-methylacetophenone[1][7]

IUPAC Name 1-(4-chloro-2-methylphenyl)ethanone

Synthesis Pathway: Friedel-Crafts Acylation
The most prevalent and industrially scalable method for synthesizing 1-(4-Chloro-2-
methylphenyl)ethanone is the Friedel-Crafts acylation of 3-chlorotoluene.[8][9] This classic

electrophilic aromatic substitution reaction offers a direct route to the target ketone.

Mechanistic Rationale
The reaction is catalyzed by a strong Lewis acid, typically anhydrous aluminum chloride (AlCl₃).

[8][10] The causality of the process unfolds in two critical stages:

Generation of the Electrophile: The Lewis acid catalyst coordinates to the chlorine atom of

acetyl chloride, forming a complex. This polarization and subsequent cleavage of the C-Cl

bond generates a highly reactive and resonance-stabilized acylium ion (CH₃CO⁺). This step

is crucial as it creates the potent electrophile necessary to attack the electron-rich aromatic

ring.[9]

Electrophilic Aromatic Substitution: The acylium ion is then attacked by the π-electrons of the

3-chlorotoluene ring. The regioselectivity of this attack is dictated by the directing effects of

the existing substituents. The methyl group is an activating, ortho, para-director, while the

chlorine atom is a deactivating, ortho, para-director. The combined influence strongly favors

acylation at the C4 position, which is para to the chloro group and ortho to the methyl group,

yielding the desired product with high selectivity.
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Caption: Workflow for the Friedel-Crafts acylation synthesis of 1-(4-chloro-2-
methylphenyl)ethanone.

Step-by-Step Experimental Protocol
This protocol is a representative example and should be adapted and optimized based on

laboratory-specific conditions and safety assessments.

Setup: Equip a dry, three-necked round-bottom flask with a magnetic stirrer, a dropping

funnel, and a nitrogen inlet. Place the flask in an ice-water bath.

Initial Charge: Under a nitrogen atmosphere, charge the flask with anhydrous aluminum

chloride (AlCl₃, 1.2 eq) and a dry, inert solvent such as dichloromethane (DCM).

Reactant Addition: Add 3-chlorotoluene (1.0 eq) to the dropping funnel. Add acetyl chloride

(1.1 eq) to the stirred AlCl₃ suspension slowly, maintaining the internal temperature below

5°C.

Reaction: After the addition of acetyl chloride, add the 3-chlorotoluene from the dropping

funnel dropwise. Once the addition is complete, remove the ice bath and allow the mixture to

stir at room temperature for 4-6 hours. Monitor the reaction progress using Thin Layer

Chromatography (TLC).

Quenching: Upon completion, cool the reaction mixture back to 0°C and slowly and carefully

pour it onto a mixture of crushed ice and concentrated hydrochloric acid to decompose the

aluminum chloride complex.

Extraction: Transfer the mixture to a separatory funnel. Separate the organic layer and

extract the aqueous layer twice with DCM.

Washing: Combine the organic layers and wash sequentially with 1M HCl, saturated sodium

bicarbonate (NaHCO₃) solution, and brine.

Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄),

filter, and concentrate the solvent under reduced pressure using a rotary evaporator.
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Purification: Purify the resulting crude oil or solid by vacuum distillation or recrystallization

from a suitable solvent (e.g., ethanol/water) to yield pure 1-(4-Chloro-2-
methylphenyl)ethanone.

Quality Control and Analytical Characterization
Ensuring the purity and structural integrity of 1-(4-Chloro-2-methylphenyl)ethanone is

paramount for its successful use in subsequent research. A multi-technique approach is

required for full validation.

Table 2: Key Analytical Parameters

Technique Parameter Expected Result

¹H NMR Chemical Shift (δ)

Singlet ~2.5 ppm (Ar-CH₃),

Singlet ~2.6 ppm (-COCH₃),

Multiplets ~7.2-7.8 ppm

(Aromatic protons)

¹³C NMR Chemical Shift (δ)

~20.0 ppm (Ar-CH₃), ~30.0

ppm (-COCH₃), ~125-140 ppm

(Aromatic carbons), ~198 ppm

(C=O)

FT-IR Wavenumber (cm⁻¹)

Strong C=O stretch at ~1685

cm⁻¹, C-Cl stretch at ~1050

cm⁻¹, Aromatic C-H stretches

~3000-3100 cm⁻¹

Mass Spec (EI) m/z

Molecular ion [M]⁺ at 168/170

(approx. 3:1 ratio due to ³⁵Cl/

³⁷Cl isotopes), Fragment [M-

CH₃]⁺ at 153/155

HPLC Purity ≥95-99% (depending on grade)

Quality Control Workflow Diagram
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Caption: A standard workflow for the quality control and assurance of 1-(4-chloro-2-
methylphenyl)ethanone.

Sourcing and Procurement
Identifying a reliable supplier is a critical step that impacts research timelines and outcomes.

When procuring this intermediate, professionals should prioritize suppliers who provide

comprehensive documentation and demonstrate consistent quality.

Key Supplier Selection Criteria:
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Purity Specification: Ensure the purity level (e.g., >97% by HPLC) meets the demands of

your application.

Certificate of Analysis (CoA): A detailed CoA should be available for each batch, confirming

its identity and purity through the analytical methods described above.

Safety Data Sheet (SDS): A comprehensive SDS is mandatory for safe handling and

storage.[1]

Availability and Scale: The supplier should be able to provide quantities ranging from

research-scale grams to pilot-scale kilograms.

Table 3: Exemplar Suppliers

Supplier Noted For

BLDpharm
Offers various purities and package sizes for

research and development.[2]

ChemicalBook
Aggregates multiple suppliers, allowing for

comparison of purity and pricing.[7]

Sigma-Aldrich
Provides high-purity grades with extensive

supporting documentation for research.

BOC Sciences
Supplies chemical intermediates for

pharmaceutical synthesis.[11]

Note: This list is for informational purposes and does not constitute an endorsement.

Applications in Drug Discovery and Development
The true utility of 1-(4-Chloro-2-methylphenyl)ethanone is realized in its role as a versatile

scaffold. The ketone functional group is a synthetic linchpin, allowing for a wide array of

subsequent reactions.

Common Synthetic Transformations:
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Alpha-Halogenation: Bromination or chlorination at the alpha-position to the ketone (e.g., to

form 2-bromo-1-(4-chloro-2-methylphenyl)ethanone) creates a potent electrophilic site for

introducing nucleophiles, a common strategy in building heterocyclic rings.[12]

Reduction: The ketone can be reduced to a secondary alcohol, introducing a new

stereocenter and functional group for further elaboration.

Condensation Reactions: Aldol or similar condensation reactions can be used to form larger

carbon skeletons.

Oxime Formation: Reaction with hydroxylamine can form an oxime, a key intermediate in the

Beckmann rearrangement or for synthesis of other nitrogen-containing heterocycles.

Application Pathway Diagram

Key Synthetic Transformations

Potential Advanced Intermediates

1-(4-Chloro-2-methylphenyl)ethanone
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Caption: Synthetic utility of 1-(4-chloro-2-methylphenyl)ethanone as a precursor to advanced

intermediates.

Conclusion
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1-(4-Chloro-2-methylphenyl)ethanone is more than a simple chemical; it is a strategic tool for

molecular architects. A thorough understanding of its synthesis via Friedel-Crafts acylation, the

rigorous application of analytical quality control, and the creative exploitation of its reactive

ketone functionality are essential for any research program that relies on it. By adhering to the

principles of mechanistic understanding and stringent quality validation outlined in this guide,

scientists can confidently and efficiently leverage this key intermediate to accelerate the

discovery and development of novel chemical entities.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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